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Compound of Interest

Compound Name: Sofosbuvir impurity N

Cat. No.: B10799905

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the simultaneous identification and

quantification of the antiviral drug Sofosbuvir and its key process-related and degradation

impurities using Ultra-Performance Liquid Chromatography coupled with Tandem Mass

Spectrometry (UPLC-MS/MS).

Introduction
Sofosbuvir is a direct-acting antiviral medication highly effective against the hepatitis C virus

(HCV).[1] It is a nucleotide analog that inhibits the HCV NS5B RNA-dependent RNA

polymerase, an essential enzyme for viral replication.[1] As a prodrug, Sofosbuvir is

metabolized in the liver to its active triphosphate form, GS-461203.[1]

The manufacturing process and storage of Sofosbuvir can lead to the formation of various

impurities, including process-related substances and degradation products.[2] Rigorous

monitoring and control of these impurities are critical to ensure the quality, safety, and efficacy

of the final drug product. This application note presents a sensitive and specific UPLC-MS/MS

method for the comprehensive analysis of Sofosbuvir and its potential impurities.
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Experimental
Materials and Reagents

Sofosbuvir and its impurity reference standards were sourced from reputable pharmaceutical

reference standard providers.

Acetonitrile, methanol, and water (all LC-MS grade).

Formic acid (LC-MS grade).

Ammonium formate (analytical grade).

Standard and Sample Preparation
Standard Stock Solutions (1 mg/mL): Accurately weigh and dissolve each reference standard in

methanol to prepare individual stock solutions.

Working Standard Mixture (10 µg/mL): Dilute the stock solutions with a 50:50 mixture of

acetonitrile and water to achieve the desired concentration for the working standard mixture.

Sample Preparation (for drug substance): Accurately weigh and dissolve the Sofosbuvir drug

substance in the diluent to obtain a final concentration within the linear range of the method.

UPLC Conditions
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Parameter Condition

Chromatograph Waters ACQUITY UPLC or equivalent

Column
ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50

mm

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.4 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Gradient Program Time (min)

MS/MS Conditions
Parameter Condition

Mass Spectrometer Triple Quadrupole Mass Spectrometer

Ionization Mode Electrospray Ionization (ESI), Positive

Capillary Voltage 3.0 kV

Source Temperature 150 °C

Desolvation Temp. 400 °C

Gas Flow Rates Optimized for the specific instrument

Acquisition Mode Multiple Reaction Monitoring (MRM)

Data Presentation
The following tables summarize the key quantitative data for the UPLC-MS/MS analysis of

Sofosbuvir and its impurities.

Table 1: MRM Transitions and Retention Times for Sofosbuvir and its Impurities
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Analyte
(Impurity)

Molecular
Formula

[M+H]⁺
(m/z)

Product Ion
(m/z)

Collision
Energy (eV)

Retention
Time (min)

Sofosbuvir
C₂₂H₂₉FN₃O₉

P
530.2 243.1 20 ~ 5.2

GS-331007

(Metabolite)
C₉H₁₁FN₂O₅ 261.1 113.1 15 ~ 2.1

Acid

Degradation

Product

C₁₆H₁₈FN₂O₈

P
417.1 257.0 25 ~ 3.5

Base

Degradation

Product A

C₁₆H₂₅FN₃O₉

P
454.1 243.1 22 ~ 4.1

Base

Degradation

Product B

C₁₃H₁₉FN₃O₉

P
412.1 257.0 25 ~ 2.8

Oxidative

Degradation

Product

C₂₂H₂₇FN₃O₉

P
528.1 243.1 20 ~ 4.9

Phosphoryl

Impurity

C₁₆H₁₈FN₂O₉

P
435.1 243.1 25 ~ 3.2

Experimental Protocols
Forced Degradation Studies
To identify potential degradation products, forced degradation studies can be performed on a

Sofosbuvir standard solution.

Acid Hydrolysis: Treat the sample with 1N HCl at 80°C for 2 hours.[3]

Base Hydrolysis: Treat the sample with 0.5N NaOH at 60°C for 1 hour.[3]

Oxidative Degradation: Treat the sample with 30% H₂O₂ at room temperature for 24 hours.

[3]
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Thermal Degradation: Expose the solid drug to 105°C for 24 hours.

Photolytic Degradation: Expose the drug solution to UV light (254 nm) for 24 hours.

After the specified time, neutralize the acidic and basic samples and dilute all samples to an

appropriate concentration before UPLC-MS/MS analysis.

Method Validation
The analytical method should be validated according to ICH guidelines, including the following

parameters:

Specificity: Analyze blank samples, and samples spiked with Sofosbuvir and its impurities to

ensure no interference at the respective retention times.

Linearity: Prepare calibration curves with at least five concentrations for each analyte. The

correlation coefficient (r²) should be ≥ 0.99.

Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest

concentration of analyte that can be reliably detected and quantified.

Accuracy: Perform recovery studies by spiking a blank matrix with known concentrations of

the analytes.

Precision: Assess the repeatability and intermediate precision of the method by analyzing

multiple preparations of a homogenous sample.

Robustness: Evaluate the effect of small, deliberate variations in method parameters (e.g.,

pH of the mobile phase, column temperature) on the analytical results.

Visualizations
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Caption: Experimental workflow for the UPLC-MS/MS analysis of Sofosbuvir and its impurities.
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Caption: Logical relationship between Sofosbuvir and its potential impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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